Cas no 40530-18-5 (5-Bromo-2-hydroxybenzonitrile)

5-Bromo-2-hydroxybenzonitrile structure
5-Bromo-2-hydroxybenzonitrile structure
Product Name:5-Bromo-2-hydroxybenzonitrile
CAS No:40530-18-5
MF:C7H4BrNO
MW:198.016760826111
MDL:MFCD00143428
CID:331602
PubChem ID:2757014
Update Time:2025-04-19

5-Bromo-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-hydroxybenzonitrile
    • 2-HYDROXY-5-BROMOBENZONITRILE
    • Benzonitrile,5-bromo-2-hydroxy-
    • 2-cyano-4-bromophenol
    • 4-Bromo-2-cyanophenol
    • 5-bromo 2-hydroxybenzonitrile
    • 5-bromo-2-hydroxybenzenecarbonitrile
    • 5-bromo-2-hydroxyl benzonitrile
    • 5-bromosalicylonitrile
    • MFCD00143428
    • Benzonitrile, 5-bromo-2-hydroxy-
    • 5-bromosalicylnitrile
    • FS-1077
    • VU0606053-1
    • B2214
    • PVCONXMDUZOPJH-UHFFFAOYSA-N
    • SCHEMBL247900
    • FT-0620095
    • EN300-106815
    • 40530-18-5
    • F3228-0193
    • SY019183
    • CHEMBL2323844
    • DTXSID60193563
    • GNM9XBK3UN
    • AM20060052
    • CK2124
    • AC-26112
    • 5-bromohydroxybenzonitrile
    • CS-W007609
    • 5-Bromo-2-hydroxybenzonitrile, 97%
    • Z1203161758
    • EINECS 254-958-1
    • AKOS000268605
    • J-516943
    • A1680
    • 5-bromo-2-hydroxy-benzonitrile
    • UUJ
    • NS00030808
    • UNII-GNM9XBK3UN
    • DTXCID00116054
    • AS-871/43306833
    • STK049876
    • MDL: MFCD00143428
    • Inchi: 1S/C7H4BrNO/c8-6-1-2-7(10)5(3-6)4-9/h1-3,10H
    • InChI Key: PVCONXMDUZOPJH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C#N)C=1)O

Computed Properties

  • Exact Mass: 196.94800
  • Monoisotopic Mass: 196.948
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 44A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.79
  • Melting Point: 160.0 to 164.0 deg-C
  • Boiling Point: 282.8±25.0 °C at 760 mmHg
  • Flash Point: 124.8±23.2 °C
  • Refractive Index: 1.656
  • PSA: 44.02000
  • LogP: 2.02638
  • Solubility: Not determined

5-Bromo-2-hydroxybenzonitrile Security Information

5-Bromo-2-hydroxybenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-Bromo-2-hydroxybenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM117002-100g
5-Bromo-2-hydroxybenzonitrile
40530-18-5 95+%
100g
$148 2021-06-17
Chemenu
CM117002-500g
5-Bromo-2-hydroxybenzonitrile
40530-18-5 95+%
500g
$673 2021-06-17
Fluorochem
005188-1g
5-Bromo-2-hydroxybenzonitrile
40530-18-5 98%
1g
£10.00 2022-02-28
Fluorochem
005188-5g
5-Bromo-2-hydroxybenzonitrile
40530-18-5 98%
5g
£10.00 2022-02-28
Fluorochem
005188-10g
5-Bromo-2-hydroxybenzonitrile
40530-18-5 98%
10g
£18.00 2022-02-28
Fluorochem
005188-25g
5-Bromo-2-hydroxybenzonitrile
40530-18-5 98%
25g
£35.00 2022-02-28
Fluorochem
005188-100g
5-Bromo-2-hydroxybenzonitrile
40530-18-5 98%
100g
£138.00 2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B135508-1g
5-Bromo-2-hydroxybenzonitrile
40530-18-5 97%
1g
¥29.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B135508-25g
5-Bromo-2-hydroxybenzonitrile
40530-18-5 97%
25g
¥289.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B135508-5g
5-Bromo-2-hydroxybenzonitrile
40530-18-5 97%
5g
¥65.90 2023-09-04

5-Bromo-2-hydroxybenzonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Azidotrimethylsilane ,  Zirconium chloride (ZrCl4) Solvents: Acetonitrile ;  20 min, rt
1.2 Reagents: Water
Reference
Utility of Nitrogen Extrusion of Azido Complexes for the Synthesis of Nitriles, Benzoxazoles, and Benzisoxazoles
Nimnual, Phongprapan; et al, Journal of Organic Chemistry, 2015, 80(17), 8657-8667

5-Bromo-2-hydroxybenzonitrile Raw materials

5-Bromo-2-hydroxybenzonitrile Preparation Products

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent